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Compound of Interest

Compound Name: Bromopicrin

Cat. No.: B120744

The following guide provides essential safety and logistical information for the proper disposal
of bromopicrin, tailored for researchers, scientists, and drug development professionals.
Given its hazardous nature, all procedures must be conducted in strict accordance with
institutional safety protocols and local regulations.

Immediate Safety and Handling Precautions

Bromopicrin is a highly hazardous substance requiring stringent safety measures. It is
severely irritating to the skin, eyes, and respiratory tract.[1][2][3] In vapor form, it is highly toxic
if ingested or inhaled.[4] Crucially, bromopicrin is an explosive, particularly when heated, and
can decompose with explosive violence.[1][2][4] When heated to decomposition, it emits highly
toxic fumes of bromide and nitrogen oxides (NOXx).[4]

Always handle bromopicrin in a certified chemical fume hood, wearing appropriate Personal
Protective Equipment (PPE), including:

Chemical-resistant gloves (e.g., nitrile, neoprene)

Safety goggles and a face shield

A lab coat and closed-toe shoes

In some situations, respiratory protection may be necessary; consult your institution's safety
officer.

Small Spill Management
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In the event of a small spill, immediate and careful action is required.
Experimental Protocol for Small Spill Cleanup:
Evacuate and Secure: Alert personnel in the immediate area and restrict access.

Remove Ignition Sources: Immediately extinguish all nearby flames and turn off spark-
producing equipment.[1][2]

Ventilate: Ensure the chemical fume hood is operating correctly to ventilate the area.

Absorb the Spill: Use absorbent paper or a spill pillow to carefully absorb the spilled liquid.[1]
[2] Do not use combustible materials like paper towels if there is a risk of ignition. Avoid
cellulose-based absorbents as they may be incompatible.[1]

Package Contaminated Materials: Place all used absorbent materials and any contaminated
items (e.g., gloves, disposable lab coat sleeves) into a heavy-duty, vapor-tight plastic bag.[1]
[2] Seal the bag securely.

Decontaminate Surfaces: Wipe the spill area with a 60-70% ethanol solution, followed by a
thorough wash with soap and water.[1][2]

Label and Dispose: Clearly label the sealed bag as "Hazardous Waste: Bromopicrin
Contaminated Debris" and arrange for its disposal through your institution's hazardous waste
management program.

Formal Disposal Procedure for Unused or Waste
Bromopicrin

Due to its high toxicity and explosive potential, chemical neutralization of bromopicrin should
not be attempted by untrained personnel. The standard and safest procedure is to arrange for
disposal via a licensed hazardous waste contractor.

Procedural Steps for Disposal:

e Do Not Attempt Neutralization: Do not mix bromopicrin with other chemicals in an attempt
to neutralize it. It is incompatible with oxidizing agents and its decomposition is highly
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exothermic and potentially explosive.[1][2][5][6]

e Maintain Original Container: Whenever possible, leave the waste bromopicrin in its original,
clearly labeled container. Ensure the container is in good condition and the lid is sealed
tightly.

o Labeling: If the original label is damaged or if the material is in a secondary container, create
a new "Hazardous Waste" label. The label must include:

[¢]

The full chemical name: "Bromopicrin” or "Tribromonitromethane".

The words "Hazardous Waste".

[e]

[e]

Clear hazard identification: "Toxic," "Oxidizer," and "Explosive Hazard."

o

The approximate quantity of waste.

e Segregation and Storage: Store the waste container in a designated, secure hazardous
waste accumulation area. This area should be cool, dry, and away from light, heat sources,
and incompatible materials.[1]

» Arrange for Pickup: Contact your institution’s Environmental Health and Safety (EHS)
department or designated waste management provider to schedule a pickup for the
hazardous waste. Follow all internal procedures for waste manifest and hand-off.

Data Presentation: Bromopicrin Hazard Summary

The following table summarizes key quantitative data related to the safe handling and disposal
of bromopicrin.
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Significance for

Property Value . Reference(s)
Disposal
Identifies the

Chemical Formula CBrsNO2z elemental [4]
composition.
Relevant for inventory

Molecular Weight 297.75 g/mol and waste manifest [1]

documentation.

Physical State

Oily liquid or prismatic

crystals

Affects handling
procedures; can exist
in two phases at room

temperature.

[2](3]

2.793 g/cm3 at 20°C

It is significantly

Density denser than water and  [1][2]
(68°F) I
will sink.[1][2]
Low boiling point
indicates significant
- _ 89-90°C (192-194°F)
Boiling Point vapor pressure; [1][6]
at 20 mmHg )
handle in a fume
hood.
) ) May be solid in cool
Melting Point 10.2°C (50.4°F) [1][2]

storage conditions.

Water Solubility

<1 mg/mL (practically

insoluble)

Do not dispose of
down the drain. It will
not dilute and can
contaminate water

systems.

[1](2]

Indicates a highly

exothermic and

Heat of ] )
N ~1700 Joules/gram potentially explosive [5][6]
Decomposition » )
decomposition. Avoid
heating.
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Mandatory Visualization: Bromopicrin Disposal
Workflow

The following diagram illustrates the logical workflow for the safe management and disposal of

bromopicrin waste in a laboratory setting.
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Bromopicrin Waste Generated
(Unused chemical or contaminated debris)

l

Assess Waste Type

Bulk Liquid

Small Spill / Contaminated Debris Unused / Waste Bromopicrin

1. Absorb with inert material
(e.g., absorbent paper)

1. Ensure proper, sealed container
(Preferably original)

2. Seal in vapor-tight bag

'

3. Decontaminate surfaces
(Ethanol then soap & water)

'

Label as Hazardous Waste
(Toxic, Oxidizer, Explosive)

Store in designated, secure
hazardous waste area

Contact EHS / Licensed
Hazardous Waste Contractor

Professional Disposal

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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